N-(2,6-dimethylphenyl)-2-{[1-(4-iodophenyl)-1H-tetrazol-5-yl]thio}acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[1-(4-iodophenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H16IN5OS/c1-11-4-3-5-12(2)16(11)19-15(24)10-25-17-20-21-22-23(17)14-8-6-13(18)7-9-14/h3-9H,10H2,1-2H3,(H,19,24)
• InChI Key: MYBKTDPEFRENKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)I
• Molecular Formula: C17H16IN5OS
• Molecular Weight: 465.3 g/mol

Description

N-(2,6-dimethylphenyl)-2-{[1-(4-iodophenyl)-1H-tetrazol-5-yl]thio}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as DITPA and is a tetrazole-based drug that belongs to the class of thyromimetics. DITPA has been shown to exhibit thyroid hormone-like effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

DITPA exerts its effects by binding to thyroid hormone receptors and activating downstream signaling pathways. The compound has been shown to increase the expression of genes involved in cardiac function, metabolism, and energy expenditure. DITPA also increases the activity of the sodium-potassium ATPase pump, leading to increased contractility and relaxation of cardiac muscle.
Biochemical and Physiological Effects:
DITPA has been shown to increase cardiac output, reduce peripheral vascular resistance, and improve left ventricular function in animal models of heart failure. The compound also increases energy expenditure, reduces body weight, and improves glucose tolerance in obese and diabetic animals. DITPA has been shown to increase the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial function.

Advantages and Limitations for Lab Experiments

DITPA has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. The compound is also relatively non-toxic and has a low risk of side effects. However, DITPA has some limitations, including its potential to interfere with thyroid function and its limited bioavailability.

Future Directions

Future research on DITPA should focus on its potential therapeutic applications in humans, including its efficacy and safety in treating heart failure, obesity, and metabolic disorders. Additional studies should also investigate the mechanism of action of DITPA and its potential to interact with other drugs. Finally, research should focus on developing novel derivatives of DITPA that exhibit improved pharmacokinetic and pharmacodynamic properties.

Scientific Research Applications

DITPA has been extensively studied for its potential therapeutic applications in various diseases, including heart failure, obesity, and metabolic disorders. The compound has been shown to exhibit positive inotropic and lusitropic effects on the heart, making it a promising candidate for the treatment of heart failure. DITPA has also been shown to increase metabolic rate and reduce body weight in animal models, making it a potential treatment for obesity and metabolic disorders.